Cas no 874126-78-0 (3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide)

• Product Name: 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• CAS No: 874126-78-0
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5421566
• Update Time: 2025-05-20

3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• Benzamide, 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]-

• Inchi： 1S/C17H15N3O4/c1-22-13-8-6-11(7-9-13)15-16(20-24-19-15)18-17(21)12-4-3-5-14(10-12)23-2/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： XWROSIPWMKCNQK-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=C(OC)C=C2)=NON=1)(=O)C1=CC=CC(OC)=C1

Additional information on 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

Introduction to 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (CAS No. 874126-78-0) and Its Emerging Applications in Chemical Biology

The compound 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide, identified by its CAS number 874126-78-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a 1,2,5-oxadiazole core appended to a 4-methoxyphenyl group, further modified by a 3-methoxybenzamide moiety, endows the molecule with distinct pharmacophoric properties that make it a valuable candidate for drug discovery and therapeutic development.

Recent studies have highlighted the potential of 1,2,5-oxadiazole scaffolds as key structural motifs in medicinal chemistry. These heterocycles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methoxyphenyl group into the molecular framework enhances the compound's lipophilicity and metabolic stability, while the 3-methoxybenzamide moiety contributes to its binding affinity for target proteins. Such structural features have been strategically designed to optimize interactions with biological receptors, making this compound a compelling subject for further investigation.

In the realm of oncology research, the benzamide derivative has shown particular promise as an inhibitor of specific kinases implicated in tumor progression. Preclinical studies indicate that compounds with similar structural motifs can disrupt signaling pathways critical for cell proliferation and survival. The 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (CAS No. 874126-78-0) has demonstrated efficacy in vitro by modulating the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These findings align with the growing interest in small molecule inhibitors that selectively target aberrant signaling in cancer cells.

The role of methoxy substituents in enhancing biological activity cannot be overstated. The electron-donating nature of methoxy groups improves solubility and binding affinity while also influencing metabolic clearance rates. In this context, the dual methoxy substitution at both the phenyl ring and benzamide moiety may contribute to prolonged half-life and sustained therapeutic effects. Comparative analyses with structurally related analogs suggest that these modifications are critical for achieving optimal pharmacokinetic profiles.

Advances in computational chemistry have enabled high-throughput virtual screening (HTVS) to identify novel bioactive molecules like 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (CAS No. 874126-78-0). Molecular docking studies have revealed strong binding interactions between this compound and its intended targets, including protein kinases and transcription factors. These simulations not only predict potential therapeutic efficacy but also guide experimental design by highlighting key interactions within the binding pocket. Such interdisciplinary approaches underscore the importance of integrating computational methods with traditional wet-lab experimentation.

The synthesis of this compound exemplifies modern organic chemistry techniques tailored for pharmaceutical applications. Multi-step synthetic routes have been optimized to ensure high yield and purity while minimizing hazardous byproducts. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the heterocyclic core without compromising regioselectivity or functional group compatibility. These synthetic strategies reflect broader trends toward greener chemistry practices that prioritize sustainability without sacrificing efficiency.

Evaluation of pharmacological properties beyond mere potency is equally important for drug development success. Preliminary toxicology studies indicate that 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (CAS No. 874126-78-0) exhibits low systemic toxicity at therapeutic doses when tested across multiple species models. Furthermore, its chemical stability under various storage conditions suggests practicality for industrial-scale production if further validated through regulatory compliance assessments.

The intersection of chemical biology and medicinal chemistry continues to drive innovation through novel molecular architectures like those represented by this benzamide derivative. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable therapeutics that address unmet medical needs worldwide. As our understanding of disease mechanisms deepens at a molecular level so too does our capacity to design targeted interventions based on rational drug design principles.

Future directions for research on compounds such as 3-methoxy-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (CAS No. 874126-78-0) include exploring prodrug formulations to improve bioavailability or developing combination therapies that synergize with existing treatments through different mechanisms of action. Additionally expanding preclinical evaluation panels beyond traditional cancer models may uncover additional therapeutic applications in neurodegenerative diseases or inflammatory disorders where oxadiazole-containing scaffolds have shown preliminary promise.